![molecular formula C16H12BrN3OS B248639 5-(4-bromophenyl)-3-methyl-4-(2-thienyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one](/img/structure/B248639.png)
5-(4-bromophenyl)-3-methyl-4-(2-thienyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-bromophenyl)-3-methyl-4-(2-thienyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one, commonly known as BPTP, is a compound that has gained significant interest in the scientific community due to its potential applications in the field of medicinal chemistry. BPTP is a heterocyclic compound that belongs to the class of pyrrolopyrazoles and has been found to exhibit promising pharmacological properties.
Mechanism of Action
BPTP exerts its pharmacological effects by inhibiting the activity of COX-2, which is responsible for the production of prostaglandins, a group of lipid compounds involved in the inflammatory response. BPTP has been found to bind to the active site of COX-2, thereby preventing the conversion of arachidonic acid to prostaglandins.
Biochemical and Physiological Effects
BPTP has been found to exhibit potent anti-inflammatory, analgesic, and antipyretic properties. It has been shown to reduce inflammation and pain in animal models of acute and chronic inflammation. BPTP has also been found to reduce fever in animal models of fever.
Advantages and Limitations for Lab Experiments
BPTP has several advantages for lab experiments, including its potent pharmacological properties and its ability to inhibit the activity of COX-2. However, BPTP has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the research on BPTP. One potential direction is to investigate its potential as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and osteoarthritis. Another direction is to explore its potential as a novel COX-2 inhibitor for the development of new anti-inflammatory drugs. Additionally, the synthesis of BPTP analogs may lead to the discovery of compounds with improved pharmacological properties and reduced toxicity.
Synthesis Methods
BPTP can be synthesized using various methods, including the condensation of 4-bromoacetophenone with thiosemicarbazide followed by cyclization with acetic anhydride. Another method involves the reaction of 4-bromoacetophenone with 2-thiophenecarboxaldehyde in the presence of ammonium acetate and acetic acid, followed by cyclization with hydrazine hydrate.
Scientific Research Applications
BPTP has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent anti-inflammatory, analgesic, and antipyretic properties. BPTP has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammation pathway.
properties
Product Name |
5-(4-bromophenyl)-3-methyl-4-(2-thienyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one |
---|---|
Molecular Formula |
C16H12BrN3OS |
Molecular Weight |
374.3 g/mol |
IUPAC Name |
5-(4-bromophenyl)-3-methyl-4-thiophen-2-yl-2,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
InChI |
InChI=1S/C16H12BrN3OS/c1-9-13-14(19-18-9)16(21)20(11-6-4-10(17)5-7-11)15(13)12-3-2-8-22-12/h2-8,15H,1H3,(H,18,19) |
InChI Key |
IHFACDUIWLZXIB-UHFFFAOYSA-N |
SMILES |
CC1=C2C(N(C(=O)C2=NN1)C3=CC=C(C=C3)Br)C4=CC=CS4 |
Canonical SMILES |
CC1=C2C(N(C(=O)C2=NN1)C3=CC=C(C=C3)Br)C4=CC=CS4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.